Cas no 2108974-55-4 (8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane
• CAS No: 2108974-55-4
• MF: C₁₅H₁₇BrN₄O₂S
• MW: 397.290080785751
• CID: 5959630
• PubChem ID: 121019051
• Update Time: 2025-07-10

8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane
• AKOS026693247
• CHEMBL5018007
• (1R,5S)-8-((2-bromophenyl)sulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane
• F6515-3143
• 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane
• 2108974-55-4
• 8-(2-bromophenyl)sulfonyl-3-(triazol-2-yl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C15H17BrN4O2S/c16-14-3-1-2-4-15(14)23(21,22)19-11-5-6-12(19)10-13(9-11)20-17-7-8-18-20/h1-4,7-8,11-13H,5-6,9-10H2
• InChI Key： AKOPSFSJPOTRFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1C2CC(CC1CC2)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 396.02556g/mol
• Monoisotopic Mass: 396.02556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.5Ų

Additional information on 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane

Introduction to 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2108974-55-4)

8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2108974-55-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromobenzenesulfonyl group, a triazole ring, and an azabicyclo[3.2.1]octane scaffold. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The bromobenzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. The triazole ring, on the other hand, is a versatile moiety that can participate in hydrogen bonding and π-π stacking interactions, thereby enhancing the binding affinity of the compound to its target proteins. The azabicyclo[3.2.1]octane scaffold provides a rigid and conformationally restricted structure, which can improve the selectivity and potency of the molecule.

Recent studies have explored the potential of 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in neurodegenerative processes, potentially offering neuroprotective benefits.

In addition to its neurological applications, 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 8-(2-bromobenzenesulfonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2108974-55-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry.